1,1-Dibromopinacolone

Specification

• CAS No.: 30263-65-1
• Molecular Formula: C6H10Br2O
• Molecular Weight: 257.95 g/mol
• IUPAC Name: 1,1-dibromo-3,3-dimethylbutan-2-one
• Standard InChI: InChI=1S/C6H10Br2O/c1-6(2,3)4(9)5(7)8/h5H,1-3H3
• Standard InChI Key: WIPDATICDHNWKG-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)C(Br)Br
• Canonical SMILES: CC(C)(C)C(=O)C(Br)Br

Introduction

Chemical Identity and Structure

Basic Information

1,1-Dibromopinacolone (1,1-dibromo-3,3-dimethyl-2-butanone) is an organic compound belonging to the α-haloketone family. Based on its structural components, we can determine its expected properties:

Property	Expected Value
Molecular Formula	C₆H₁₀Br₂O
Molecular Weight	Approx. 257.95 g/mol
Structure	(CH₃)₃C-CO-CBr₂H
Physical State	Likely liquid at room temperature
Color	Expected to be clear pale yellow to brownish
Solubility	Likely soluble in organic solvents and insoluble in water

Structural Comparison

1,1-Dibromopinacolone shares structural similarities with 1-bromopinacolone, which has a molecular formula of C₆H₁₁BrO and a molecular weight of 179.05 g/mol. The key difference is the presence of an additional bromine atom at the α-carbon position. Similarly, it relates to 1,1-dibromoacetone (C₃H₄Br₂O), with the difference being the presence of a tert-butyl group instead of a methyl group.

Property	Estimated Value	Basis for Estimation
Boiling Point	200-210°C	Compared to 1-bromopinacolone (188-194°C)
Density	>1.33 g/mL	Based on 1-bromopinacolone (1.331 g/mL) and 1,1-dibromoacetone (2.118 g/cm³)
Flash Point	>195°F	Compared to 1-bromopinacolone (195°F)
Water Solubility	Insoluble	Based on 1-bromopinacolone's properties

Chemical Reactivity

1,1-Dibromopinacolone would likely exhibit reactivity typical of α-haloketones, including:

• Enhanced electrophilicity at the carbonyl carbon due to the electron-withdrawing effect of the bromine atoms

• Susceptibility to nucleophilic substitution reactions at the α-carbon

• Potential for elimination reactions to form α,β-unsaturated ketones

• Ability to participate in condensation reactions

The presence of two bromine atoms would make it more reactive in certain contexts compared to mono-brominated analogs.

Hazard Type	Expected Classification	Recommended Precautions
Acute Toxicity	Likely harmful if swallowed, inhaled, or in contact with skin	Use appropriate PPE; avoid ingestion, inhalation, or skin contact
Skin/Eye Irritation	Potentially irritant or corrosive	Use chemical splash goggles and chemical-resistant gloves
Reactivity	Potential reactivity with nucleophiles	Store away from incompatible materials